Cas no 1155505-27-3 (N-((5-chlorothiophen-2-yl)methyl)-N-methylglycine)

• Product Name: N-((5-chlorothiophen-2-yl)methyl)-N-methylglycine
• CAS No: 1155505-27-3
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 6117857
• PubChem ID: 43386092
• Update Time: 2025-06-07

N-((5-chlorothiophen-2-yl)methyl)-N-methylglycine Chemical and Physical Properties

Names and Identifiers

• N-((5-chlorothiophen-2-yl)methyl)-N-methylglycine
• Glycine, N-[(5-chloro-2-thienyl)methyl]-N-methyl-
• 1155505-27-3
• 2-{[(5-chlorothiophen-2-yl)methyl](methyl)amino}acetic acid
• AKOS009117752
• EN300-4207105

• Inchi： 1S/C8H10ClNO2S/c1-10(5-8(11)12)4-6-2-3-7(9)13-6/h2-3H,4-5H2,1H3,(H,11,12)
• InChI Key： YJQGSMWGTVHECH-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(CC1SC(Cl)=CC=1)C

Computed Properties

• Exact Mass: 219.0120774g/mol
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 319.4±37.0 °C(Predicted)
• pka: 2.22±0.10(Predicted)

Additional information on N-((5-chlorothiophen-2-yl)methyl)-N-methylglycine

Professional Introduction to N-((5-chlorothiophen-2-yl)methyl)-N-methylglycine (CAS No. 1155505-27-3)

N-((5-chlorothiophen-2-yl)methyl)-N-methylglycine (CAS No. 1155505-27-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines a thiophene ring with a chloro substituent at the 5-position and a methylated glycine moiety, making it a versatile intermediate for the development of novel therapeutic agents.

The molecular structure of N-((5-chlorothiophen-2-yl)methyl)-N-methylglycine contributes to its potential biological activity, which has been explored in various preclinical studies. The presence of the thiophene ring is particularly noteworthy, as thiophene derivatives are well-documented for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. Specifically, the chloro-substituted thiophene moiety enhances the compound's lipophilicity, facilitating better cell membrane penetration and potentially improving bioavailability.

In recent years, there has been a surge in research focusing on heterocyclic compounds for their pharmacological properties. The 5-chlorothiophen-2-yl group in this compound not only contributes to its structural complexity but also opens up possibilities for further functionalization, allowing chemists to tailor its properties for specific applications. For instance, modifications at the 2-position of the thiophene ring can introduce additional functional groups that may enhance binding affinity or metabolic stability.

The role of N-methylglycine in this molecule is equally significant. Glycine derivatives are commonly used in drug design due to their small size and ability to mimic natural amino acids. The N-methylation of glycine adds an extra layer of complexity, influencing both the electronic properties and steric environment of the molecule. This modification can be crucial in determining how the compound interacts with biological systems, potentially affecting its efficacy and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have been performed using N-((5-chlorothiophen-2-yl)methyl)-N-methylglycine as a lead molecule to identify potential binding sites on target proteins. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

The synthesis of N-((5-chlorothiophen-2-yl)methyl)-N-methylglycine presents an interesting challenge for organic chemists. Traditional synthetic routes involve multi-step reactions, including cross-coupling reactions and nucleophilic substitutions, which require careful optimization to achieve high yields and purity. However, recent methodologies have introduced more efficient synthetic strategies, leveraging transition metal catalysis and flow chemistry techniques to streamline the process.

In conclusion, N-((5-chlorothiophen-2-yl)methyl)-N-methylglycine (CAS No. 1155505-27-3) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activity make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds, this molecule is likely to play a significant role in addressing unmet medical needs.